4-chloro-N-[(3-hydroxyphenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C13H13ClN4O2S
• Molecular Weight: 324.79 g/mol
• IUPAC Name: 4-chloro-N-[(3-hydroxyphenyl)carbamothioyl]-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H13ClN4O2S/c1-7-10(14)11(18(2)17-7)12(20)16-13(21)15-8-4-3-5-9(19)6-8/h3-6,19H,1-2H3,(H2,15,16,20,21)
• InChI Key: DRYOGNLVIDONQV-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1Cl)C(=O)NC(=S)NC2=CC(=CC=C2)O)C

Description

4-chloro-N-[(3-hydroxyphenyl)carbamothioyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is also known as CHCMT and belongs to the class of pyrazole derivatives.

Mechanism of Action

The mechanism of action of CHCMT involves its ability to inhibit the activity of enzymes that are involved in the production of inflammatory mediators. It also inhibits the activity of enzymes that are involved in the development of cancer cells. In addition, CHCMT has been found to scavenge free radicals and reduce oxidative stress.
Biochemical and physiological effects:
CHCMT has been found to modulate the expression of genes that are involved in the regulation of inflammation and cancer. It also modulates the levels of cytokines and chemokines that are involved in the immune response. Studies have also shown that CHCMT can improve mitochondrial function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using CHCMT in lab experiments is its ability to exhibit multiple therapeutic properties. This makes it a promising candidate for the development of new drugs. However, the limitations of using CHCMT in lab experiments include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on CHCMT. One of the areas of interest is the development of new drug formulations that can improve its solubility and bioavailability. Another area of interest is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is also needed to understand the long-term effects of CHCMT and its potential toxicity at different doses.
Conclusion:
In conclusion, CHCMT is a promising compound that has the potential to be developed into new drugs for the treatment of various diseases. Its multiple therapeutic properties make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of CHCMT can be achieved through a multi-step process that involves the reaction of 4-chloro-1,3-dimethyl-5-aminopyrazole with 3-hydroxybenzoyl isothiocyanate. The resulting product is then subjected to further purification steps to obtain CHCMT in its pure form.

Scientific Research Applications

CHCMT has been studied extensively for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. Research studies have also shown that CHCMT has the potential to improve cognitive function and memory.